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Compound of Interest

Compound Name: H-N-Me-Glu(OMe)-OH.HCI

Cat. No.: B15252394

Essential Safety and Handling Guide for H-N-Me-
Glu(OMe)-OH.HCI

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling H-N-Me-Glu(OMe)-
OH.HCI, a derivative of glutamic acid. The following procedures are based on the safety data
sheets (SDS) of structurally similar compounds, including L-Glutamic acid dimethyl ester
hydrochloride and H-Glu(Ome)-Nh2 HCI, to ensure a comprehensive approach to laboratory
safety.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for H-N-Me-Glu(OMe)-OH.HCI was not readily
available, analysis of related compounds indicates a potential for skin, eye, and respiratory
irritation. Some analogous compounds are classified as corrosive and can cause severe burns.
Therefore, a cautious approach to handling is essential.

Summary of Potential Hazards:

 Skin Irritation: May cause redness and discomfort upon contact.[1][2]
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o Serious Eye Irritation: Can cause significant eye damage if direct contact occurs.[1]

e Respiratory Irritation: Inhalation of dust may lead to respiratory discomfort.[1]

o Corrosive Effects: Similar compounds can cause severe skin burns and eye damage.[3]

Recommended Personal Protective Equipment (PPE):

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be necessary for splash-

prone procedures.[1]

To protect against accidental
splashes and dust particles
that can cause serious eye

irritation or damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[1][4]

To prevent skin contact that

may lead to irritation or burns.

Body Protection

Laboratory coat or chemical-

resistant overalls.[1][5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved
respirator (e.g., N95) is

recommended.[1][6]

To prevent inhalation of
airborne particles that may
cause respiratory tract

irritation.

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is critical for minimizing exposure
and ensuring a safe laboratory environment.
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Workflow for Handling H-N-Me-Glu(OMe)-OH.HCI

Receiving

Inspect Container for Damage

Storage

Store in a Cool, Dry, Well-Ventilated Area

:

Keep Container Tightly Sealed

:

Away from Strong Oxidizing Agents and Acids

Handling

Wear Appropriate PPE

:

Use in a Fume Hood or Well-Ventilated Area

A

Weigh and Prepare Solutions

l Disposal

Wash Hands Thoroughly After Handling Clean Spills Promptly

e

Collect Waste in a Labeled, Sealed Container

:

Dispose of According to Local Regulations

Click to download full resolution via product page

Caption: Workflow for Handling H-N-Me-Glu(OMe)-OH.HCI
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e Receiving and Inspection:
o Upon receipt, visually inspect the container for any signs of damage or leaks.
o Verify that the container is clearly labeled.

e Storage:

o Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]

[7](8]

o Keep it away from incompatible materials such as strong oxidizing agents and strong
acids.[7][8]

o Given that similar compounds are hygroscopic, protect from moisture.[7] Recommended
storage temperatures for similar compounds are often refrigerated (e.g., 4°C).[9]

e Handling and Use:

o

Always wear the recommended personal protective equipment (PPE) before handling.[1]

[8]

o

Handle the compound in a chemical fume hood or a well-ventilated area to minimize
inhalation of dust.[1]

o

Avoid generating dust during weighing and transfer.[7][8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

[¢]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://aksci.com/sds/7146AH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC441940500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC459260050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC441940500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC459260050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC441940500&countryCode=US&language=en
https://www.abmole.com/literature/23150-65-4-msds.html
https://aksci.com/sds/7146AH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC459260050&countryCode=US&language=en
https://aksci.com/sds/7146AH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC441940500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC459260050&countryCode=US&language=en
https://aksci.com/sds/7146AH_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15252394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) )
clothing and shoes.[1] Wash contaminated

clothing before reuse.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[1] Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water.[3] Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

o Waste Collection: Collect all waste material, including empty containers and contaminated
disposables, in a designated and properly labeled hazardous waste container.

o Spill Cleanup:

o For minor spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.[7]

o Clean the spill area with a suitable solvent and then wash with soap and water.

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations. Do not allow the product to enter drains or waterways.[1][10]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of similar glutamic
acid derivatives.
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Property Value Source Compound

) ) ) L-Glutamic acid dimethyl ester
White to off-white solid/powder. ) ] ]
Appearance 71l hydrochloride, L-Glutamic acid
diethyl ester hydrochloride

L-Glutamic acid dimethyl ester

Melting Point 91-93°C/195.8-199.4 °F )
hydrochloride[7]

L-Glutamic acid dimethyl ester

Solubility Soluble in water. )
hydrochloride[11]

Stable under recommended ] S
o . L-Glutamic acid dimethyl ester
Stability storage conditions. May be )
_ hydrochloride
hygroscopic.[7]

By adhering to these safety protocols and handling procedures, researchers can minimize risks
and ensure a safe laboratory environment when working with H-N-Me-Glu(OMe)-OH.HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Glu(OMe)-OH.HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15252394#personal-protective-equipment-for-
handling-h-n-me-glu-ome-oh-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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